Cas no 346458-41-1 (1'H-spiro[cyclopentane-1,2'-quinazoline]-4'-thiol)
1'H-spiro[cyclopentane-1,2'-quinazoline]-4'-thiol Chemical and Physical Properties
Names and Identifiers
-
- BS-3121
- 1'H-spiro[cyclopentane-1,2'-quinazoline]-4'-thiol
- CHEMBL1457404
- SR-01000531711-1
- 4-spiro[1,3-dihydroquinazoline-2,1''-cyclopentane]thione
- SCHEMBL11981436
- Oprea1_609612
- STL134429
- EU-0019139
- AKOS005744981
- HMS1622E17
- 1'H-spiro[cyclopentane-1,2'-quinazoline]-4'(3'H)-thione
- 346458-41-1
- DTXSID101333685
- AG-205/14142068
- HMS2757N12
- BDBM95399
- AKOS025392427
- spiro[1,3-dihydroquinazoline-2,1''-cyclopentane]-4-thione
- spiro[1,3-dihydroquinazoline-2,1'-cyclopentane]-4-thione
- 4-thioxo-1,2,3,4-tetrahydrospiro[quinazoline-2,1'-cyclopentane]
- SMR000308452
- MLS000730176
- cid_686361
- SR-01000531711
- MFCD28023514
-
- MDL: MFCD28023514
- Inchi: 1S/C12H14N2S/c15-11-9-5-1-2-6-10(9)13-12(14-11)7-3-4-8-12/h1-2,5-6,13H,3-4,7-8H2,(H,14,15)
- InChI Key: CVKBGNGVPMPNQU-UHFFFAOYSA-N
- SMILES: S=C1C2C=CC=CC=2NC2(CCCC2)N1
Computed Properties
- Exact Mass: 218.08776963g/mol
- Monoisotopic Mass: 218.08776963g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 56.2Ų
1'H-spiro[cyclopentane-1,2'-quinazoline]-4'-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM213980-5g |
1'H-Spiro[cyclopentane-1,2'-quinazoline]-4'-thiol |
346458-41-1 | 97% | 5g |
$622 | 2021-08-04 | |
| abcr | AB518570-500 mg |
1'H-Spiro[cyclopentane-1,2'-quinazoline]-4'-thiol; . |
346458-41-1 | 500MG |
€335.50 | 2023-03-07 | ||
| abcr | AB518570-1 g |
1'H-Spiro[cyclopentane-1,2'-quinazoline]-4'-thiol; . |
346458-41-1 | 1g |
€678.60 | 2023-06-14 | ||
| Apollo Scientific | OR310714-1g |
1'H-Spiro[cyclopentane-1,2'-quinazoline]-4'-thiol |
346458-41-1 | 1g |
£537.00 | 2024-08-03 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H879447-500mg |
1'H-Spiro[cyclopentane-1,2'-quinazoline]-4'-thiol |
346458-41-1 | 97% | 500mg |
¥5,397.30 | 2022-01-10 | |
| Chemenu | CM213980-250mg |
1'H-Spiro[cyclopentane-1,2'-quinazoline]-4'-thiol |
346458-41-1 | 97% | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM213980-1g |
1'H-Spiro[cyclopentane-1,2'-quinazoline]-4'-thiol |
346458-41-1 | 97% | 1g |
$*** | 2023-03-30 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H879447-1g |
1'H-Spiro[cyclopentane-1,2'-quinazoline]-4'-thiol |
346458-41-1 | 97% | 1g |
¥8,090.10 | 2022-01-10 | |
| Key Organics Ltd | BS-3121-1MG |
1’H-spiro[cyclopentane-1,2′-quinazoline]-4′-thiol |
346458-41-1 | >97% | 1mg |
£37.00 | 2025-02-08 | |
| Key Organics Ltd | BS-3121-5MG |
1’H-spiro[cyclopentane-1,2′-quinazoline]-4′-thiol |
346458-41-1 | >97% | 5mg |
£46.00 | 2025-02-08 |
1'H-spiro[cyclopentane-1,2'-quinazoline]-4'-thiol Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 1'H-spiro[cyclopentane-1,2'-quinazoline]-4'-thiol
1'H-Spiro[cyclopentane-1,2'-quinazoline]-4'-thiol (CAS No. 346458-41-1): A Comprehensive Overview of Its Properties and Applications
In the realm of organic chemistry and pharmaceutical research, 1'H-spiro[cyclopentane-1,2'-quinazoline]-4'-thiol (CAS No. 346458-41-1) has emerged as a compound of significant interest. This spirocyclic quinazoline derivative is characterized by its unique molecular architecture, combining a cyclopentane ring fused with a quinazoline core and a thiol functional group. Such structural features make it a promising candidate for various applications, particularly in drug discovery and material science.
The compound's spirocyclic framework is a key highlight, as it introduces rigidity and three-dimensionality to the molecule—a trait highly sought after in modern medicinal chemistry. Researchers are increasingly focusing on spiro compounds due to their potential to interact with biological targets in novel ways, often leading to improved selectivity and reduced off-target effects. The presence of the thiol group (-SH) further enhances its reactivity, enabling facile derivatization for structure-activity relationship (SAR) studies.
Recent trends in AI-driven drug discovery have brought attention to compounds like 1'H-spiro[cyclopentane-1,2'-quinazoline]-4'-thiol. Machine learning models trained on chemical libraries frequently identify spirocyclic scaffolds as privileged structures for modulating protein-protein interactions (PPIs)—a challenging yet lucrative target class in oncology and neurodegenerative diseases. This aligns with growing Google searches for "spirocyclic compounds in drug design" and "quinazoline derivatives 2024," reflecting the scientific community's heightened interest.
From a synthetic chemistry perspective, the preparation of CAS 346458-41-1 involves sophisticated multi-component reactions, often employing transition metal catalysis or organocatalytic methods. The compound's chiral spirocenter presents opportunities for asymmetric synthesis—a hot topic in pharmaceutical manufacturing where "green chemistry approaches" and "stereoselective synthesis" rank among the most searched terms in chemical databases.
Beyond pharmaceuticals, this compound's electron-rich quinazoline moiety shows promise in materials science. With increasing searches for "organic semiconductors" and "small molecule OLED materials," researchers are investigating how such heterocyclic thiols might contribute to next-generation optoelectronic devices. The thiol group particularly offers surface modification capabilities for gold nanoparticles—an area gaining traction in nanotechnology forums.
Analytical characterization of 1'H-spiro[cyclopentane-1,2'-quinazoline]-4'-thiol typically involves advanced techniques like NMR spectroscopy (notably 2D experiments for spirocenter assignment), high-resolution mass spectrometry, and X-ray crystallography when crystalline forms are obtainable. These methods address common researcher queries such as "how to confirm spiro structure" and "quinazoline characterization challenges" frequently seen in academic search logs.
As the scientific community moves toward fragment-based drug discovery (another trending search term), the compact yet complex nature of CAS 346458-41-1 positions it as a valuable molecular fragment. Its balanced lipophilicity (calculated LogP ~2.5) and three-dimensionality meet several criteria of modern lead-like compounds, explaining its inclusion in commercial screening libraries.
Ongoing studies explore this compound's potential as a kinase inhibitor scaffold, capitalizing on the quinazoline moiety's known affinity for ATP-binding sites. With "targeted cancer therapies" being a persistent search trend, derivatives of 1'H-spiro[cyclopentane-1,2'-quinazoline]-4'-thiol are being evaluated against various oncogenic kinases while aiming to overcome resistance mechanisms—a major focus in contemporary medicinal chemistry publications.
In conclusion, 1'H-spiro[cyclopentane-1,2'-quinazoline]-4'-thiol (CAS No. 346458-41-1) represents a fascinating intersection of structural novelty and functional versatility. Its relevance spans from answering fundamental questions in chemical space exploration to addressing practical needs in therapeutic development and advanced materials—making it a compound worthy of attention in both academic and industrial research settings.
346458-41-1 (1'H-spiro[cyclopentane-1,2'-quinazoline]-4'-thiol) Related Products
- 53619-34-4(2-phenyl-2,3-dihydro-1h-quinazoline-4-thione)
- 823195-54-6(4(1H)-Quinazolinethione, 3-(4-ethylphenyl)-2,3-dihydro-2,2-dimethyl-)
- 823195-51-3(4(1H)-Quinazolinethione, 3-(4-chlorophenyl)-2,3-dihydro-2,2-dimethyl-)
- 823195-57-9(4(1H)-Quinazolinethione,6-chloro-3-(3-chlorophenyl)-2,3-dihydro-2,2-dimethyl-)
- 823195-56-8(4(1H)-Quinazolinethione, 6-chloro-2,3-dihydro-2,2-dimethyl-3-phenyl-)
- 824421-24-1(4(1H)-Quinazolinethione, 6-chloro-3-(4-chlorophenyl)-2,3-dihydro-2,2-dimethyl-)
- 63991-68-4(4(1H)-Quinazolinethione,2,3-dihydro-2,2-dimethyl-3-(phenylmethyl)-)
- 823195-55-7(4(1H)-Quinazolinethione, 2,3-dihydro-2,2-dimethyl-3-[4-(1-methylethyl)phenyl]-)
- 823195-53-5(4(1H)-Quinazolinethione, 2,3-dihydro-2,2-dimethyl-3-(4-methylphenyl)-)
- 824421-25-2(4(1H)-Quinazolinethione, 6-chloro-2,3-dihydro-2,2-dimethyl-3-(4-methylphenyl)-)